Cas no 1240526-94-6 (3-(Dodecyloxy)propanethioamide)
1240526-94-6 structure
Product Name:3-(Dodecyloxy)propanethioamide
CAS No:1240526-94-6
MF:C15H31NOS
MW:273.477743387222
MDL:MFCD16622216
CID:5167593
Update Time:2023-08-24
3-(Dodecyloxy)propanethioamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(dodecyloxy)propanethioamide
- Propanethioamide, 3-(dodecyloxy)-
- 3-(Dodecyloxy)propanethioamide
-
- MDL： MFCD16622216
- Inchi： 1S/C15H31NOS/c1-2-3-4-5-6-7-8-9-10-11-13-17-14-12-15(16)18/h2-14H2,1H3,(H2,16,18)
- InChI Key： SIKJVHRDYVNDEQ-UHFFFAOYSA-N
- SMILES： S=C(CCOCCCCCCCCCCCC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 14
- Complexity: 185
- XLogP3: 5.1
- Topological Polar Surface Area: 67.3
3-(Dodecyloxy)propanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-89511-0.05g |
3-(dodecyloxy)propanethioamide |
1240526-94-6 | 0.05g |
$528.0 | 2023-09-01 | ||
| Enamine | EN300-89511-0.1g |
3-(dodecyloxy)propanethioamide |
1240526-94-6 | 0.1g |
$553.0 | 2023-09-01 | ||
| Enamine | EN300-89511-0.25g |
3-(dodecyloxy)propanethioamide |
1240526-94-6 | 0.25g |
$579.0 | 2023-09-01 | ||
| Enamine | EN300-89511-0.5g |
3-(dodecyloxy)propanethioamide |
1240526-94-6 | 0.5g |
$603.0 | 2023-09-01 | ||
| Enamine | EN300-89511-1.0g |
3-(dodecyloxy)propanethioamide |
1240526-94-6 | 1.0g |
$727.0 | 2023-02-11 | ||
| Enamine | EN300-89511-2.5g |
3-(dodecyloxy)propanethioamide |
1240526-94-6 | 2.5g |
$1230.0 | 2023-09-01 | ||
| Enamine | EN300-89511-5.0g |
3-(dodecyloxy)propanethioamide |
1240526-94-6 | 5.0g |
$2110.0 | 2023-02-11 | ||
| Enamine | EN300-89511-10.0g |
3-(dodecyloxy)propanethioamide |
1240526-94-6 | 10.0g |
$3130.0 | 2023-02-11 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01094172-1g |
3-(Dodecyloxy)propanethioamide |
1240526-94-6 | 95% | 1g |
￥1750.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01094172-5g |
3-(Dodecyloxy)propanethioamide |
1240526-94-6 | 95% | 5g |
￥5089.0 | 2023-04-04 |
3-(Dodecyloxy)propanethioamide Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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